Cas no 955539-00-1 (3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide)

3,4-Dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide is a synthetic small molecule featuring a benzamide core linked to a substituted imidazopyridazine moiety. Its structural design incorporates multiple methoxy groups, enhancing solubility and potential binding interactions with biological targets. This compound is of interest in medicinal chemistry due to its imidazopyridazine scaffold, which is associated with kinase inhibition and other therapeutic applications. The presence of methoxy substituents may improve metabolic stability and selectivity. Its well-defined chemical structure makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound is typically used in research settings for investigating pharmacological pathways or as a reference standard in analytical applications.
3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide structure
955539-00-1 structure
Product Name:3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
CAS No:955539-00-1
MF:C22H20N4O4
MW:404.418604850769
CID:6185303
PubChem ID:16824922
Update Time:2025-05-20

3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
    • 955539-00-1
    • 3,4-dimethoxy-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide
    • 3,4-dimethoxy-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
    • AKOS024489174
    • VU0628974-1
    • AB00683969-01
    • F5014-0299
    • 3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
    • Inchi: 1S/C22H20N4O4/c1-28-18-9-6-15(12-19(18)29-2)22(27)23-16-7-4-14(5-8-16)17-13-26-20(24-17)10-11-21(25-26)30-3/h4-13H,1-3H3,(H,23,27)
    • InChI Key: ANAVXJDYHRZXTQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=NC(=CN2N=1)C1C=CC(=CC=1)NC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

  • Exact Mass: 404.14845513g/mol
  • Monoisotopic Mass: 404.14845513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 87Ų

3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5014-0299-2μmol
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
955539-00-1
2μmol
$57.0 2023-09-10
Life Chemicals
F5014-0299-5μmol
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
955539-00-1
5μmol
$63.0 2023-09-10
Life Chemicals
F5014-0299-10μmol
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
955539-00-1
10μmol
$69.0 2023-09-10
Life Chemicals
F5014-0299-20μmol
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
955539-00-1
20μmol
$79.0 2023-09-10
Life Chemicals
F5014-0299-1mg
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
955539-00-1
1mg
$54.0 2023-09-10
Life Chemicals
F5014-0299-2mg
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
955539-00-1
2mg
$59.0 2023-09-10
Life Chemicals
F5014-0299-3mg
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
955539-00-1
3mg
$63.0 2023-09-10
Life Chemicals
F5014-0299-4mg
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
955539-00-1
4mg
$66.0 2023-09-10
Life Chemicals
F5014-0299-5mg
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
955539-00-1
5mg
$69.0 2023-09-10
Life Chemicals
F5014-0299-10mg
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
955539-00-1
10mg
$79.0 2023-09-10

3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Related Literature

Additional information on 3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide

3,4-Dimethoxy-N-(4-{6-Methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide: A Comprehensive Overview

3,4-Dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide, identified by the CAS Registry Number 955539-00-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides and features a unique structure that combines multiple functional groups, including methoxy groups and an imidazo[1,2-b]pyridazine ring. The presence of these functional groups contributes to its versatile chemical properties and reactivity.

The synthesis of 3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis techniques to accelerate the formation of the imidazo[1,2-b]pyridazine ring system. This approach not only reduces reaction time but also minimizes the formation of by-products, making the process more efficient and environmentally friendly.

The structural complexity of this compound makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to investigate its electronic properties and molecular interactions. These studies have revealed that the compound exhibits significant π-electron delocalization due to the conjugated system formed by the benzamide and imidazo[1,2-b]pyridazine moieties. This delocalization enhances the compound's stability and reactivity under various chemical conditions.

In terms of biological activity, 3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide has shown promising results in recent in vitro assays. Researchers have reported its potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, a study published in 2023 demonstrated its ability to inhibit histone deacetylase (HDAC), a key enzyme in epigenetic regulation. This finding opens up new avenues for its application in the development of anti-cancer therapies.

The compound's methoxy groups play a crucial role in modulating its pharmacokinetic properties. These groups increase the lipophilicity of the molecule, which enhances its absorption and bioavailability when administered orally. Additionally, the methoxy groups provide protection against oxidative degradation, thereby improving the compound's stability under physiological conditions.

Recent advancements in analytical techniques have enabled a deeper understanding of the compound's spectroscopic properties. High-resolution mass spectrometry (HRMS) has been used to confirm its molecular formula and molecular weight accurately. Furthermore, nuclear magnetic resonance (NMR) spectroscopy has provided insights into its stereochemistry and intermolecular interactions.

In conclusion, 3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide is a multifaceted compound with immense potential in both academic research and industrial applications. Its unique structure and functional groups make it a valuable tool for exploring novel chemical reactions and drug development strategies. As research continues to uncover its full spectrum of properties and applications, this compound is poised to make significant contributions to various fields of science.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.